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Compound of Interest

Compound Name: MAX-10181

Cat. No.: B12387533 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals working with the small molecule inhibitor MAX-10181.

Abstract: MAX-10181 is a potent inhibitor of the PD-1/PD-L1 interaction, with an IC50 value of

0.018 μM[1][2]. As a key tool in cancer immunotherapy research, proper preparation of stock

solutions is crucial for experimental accuracy and reproducibility. This document provides a

detailed protocol for the preparation of MAX-10181 stock solutions using Dimethyl Sulfoxide

(DMSO), along with essential data and handling guidelines.

Data Presentation
A summary of the key physicochemical properties of MAX-10181 is presented in the table

below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12387533?utm_src=pdf-interest
https://www.benchchem.com/product/b12387533?utm_src=pdf-body
https://www.benchchem.com/product/b12387533?utm_src=pdf-body
https://www.medchemexpress.com/max-10181.html
https://www.invivochem.com/MAX-10181-1.html
https://www.benchchem.com/product/b12387533?utm_src=pdf-body
https://www.benchchem.com/product/b12387533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Synonyms PD-1/PD-L1-IN-30 [1][2]

CAS Number 2171558-14-6 [1][3]

Molecular Formula C₂₉H₂₈F₃NO₅ [1][2]

Molecular Weight 527.53 g/mol [1][3]

Appearance White to off-white solid [1][2]

IC₅₀ (PD-1/PD-L1) 0.018 µM (18 nM) [1][4]

Solubility in DMSO 100 mg/mL (189.56 mM) [1][3]

Experimental Protocols
This section provides a detailed methodology for preparing a stock solution of MAX-10181 in

DMSO. The following protocol is for the preparation of 1 mL of a 10 mM stock solution. Adjust

the quantities as needed for different concentrations or volumes.

Materials:

MAX-10181 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)[1]

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Optional: Sonicator or water bath

Protocol 1: Preparation of a 10 mM MAX-10181 Stock Solution in DMSO

Pre-handling: Before opening, gently tap the vial of MAX-10181 powder on a hard surface to

ensure all the powder is at the bottom of the vial[5].
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Calculate the Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the

required mass of MAX-10181 using its molecular weight (527.53 g/mol ).

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol ) Mass (mg) = 10

mM × 1 mL × 527.53 g/mol = 5.2753 mg

Weighing MAX-10181: Carefully weigh out approximately 5.28 mg of MAX-10181 powder

using an analytical balance and transfer it to a sterile microcentrifuge tube.

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

MAX-10181 powder.

Dissolution: Vortex the tube vigorously for 1-2 minutes to dissolve the powder. Visually

inspect the solution to ensure it is clear and all solid has dissolved.

Note: For complete dissolution, sonication or gentle warming in a water bath (not

exceeding 40°C) may be required[1][5]. It is noted that for a 100 mg/mL concentration,

ultrasonic assistance is needed[1][3].

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize repeated

freeze-thaw cycles, which can degrade the compound. Store the aliquots at -20°C for short-

term storage (up to 1 month) or -80°C for long-term storage (up to 6 months)[1][2].

Protocol 2: Preparation of Working Solutions

For cell-based assays, the high-concentration DMSO stock solution must be diluted to a

working concentration in the appropriate cell culture medium.

Determine Final Concentration: Decide on the final concentration of MAX-10181 required for

your experiment.

Serial Dilution: It is recommended to perform serial dilutions of the DMSO stock solution in

DMSO first before the final dilution into the aqueous medium to prevent precipitation.

Final Dilution: Dilute the stock or intermediate solution into the cell culture medium. Ensure

the final concentration of DMSO in the cell culture is low (typically ≤ 0.1% to 0.5%) to avoid
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solvent-induced cytotoxicity[5]. Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.

Mandatory Visualizations

Workflow for Preparing MAX-10181 Stock Solution
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Caption: Workflow for preparing a MAX-10181 stock solution in DMSO.
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Caption: MAX-10181 inhibits the PD-1/PD-L1 interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. MAX-10181 | PD-1/PD-L1 inhibitor | CAS 2171558-14-6 | Buy MAX-10181 from Supplier
InvivoChem [invivochem.com]

3. medchemexpress.com [medchemexpress.com]

4. Progress in small-molecule inhibitors targeting PD-L1 - PMC [pmc.ncbi.nlm.nih.gov]

5. file.selleckchem.com [file.selleckchem.com]

To cite this document: BenchChem. [Application Note and Protocol: Preparation of MAX-
10181 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387533#preparing-max-10181-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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